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Compound of Interest

Desformyilflustrabromine
Compound Name:
hydrochloride

Cat. No. B1561985

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desformylflustrabromine hydrochloride (dFBr-HCI) is a potent and selective positive
allosteric modulator (PAM) of a432 nicotinic acetylcholine receptors (nNAChRs).[1][2][3] As a
PAM, dFBr-HCI enhances the receptor's response to the endogenous neurotransmitter
acetylcholine, rather than directly activating the receptor itself.[3] This mechanism of action has
generated significant interest in its potential therapeutic applications for a range of neurological
and psychiatric disorders, including nicotine addiction, cognitive deficits, and neuropathic pain.
[41[5][6][7] Proper preparation of dFBr-HCI stock solutions is a critical first step for obtaining
reliable and reproducible results in both in vitro and in vivo studies. This document provides
detailed protocols and application notes to guide researchers in this process.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Desformylflustrabromine
hydrochloride is essential for its effective use in research.
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Property Value Reference
Molecular Weight 357.72 g/mol [1112]
Formula Ci6H21BrNz - HCI [1][2]
Appearance White to off-white solid [4]

Purity >98% [1][2]

CAS Number 951322-11-5 [1][2]

Solubility and Storage

Proper storage and selection of an appropriate solvent are crucial for maintaining the integrity

and activity of dFBr-HCI.
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Maximum
Solvent .
Concentration

Notes

Storage of Stock
Solution

DMSO 100 mM

Store at +4°C for
short-term use. For
long-term storage,
aliquot and store at
-20°C or -80°C to
avoid repeated freeze-

thaw cycles.[1][4]

Water 10 mM

Gentle warming may
be required to fully
dissolve the

compound.[1][2]

Use freshly prepared
or store at +4°C for a
limited time. For
longer-term storage,
filter-sterilize and
store at -20°C.[1][4]

Not specified, but
0.9% Saline used for in vivo

studies.

Suitable for preparing

working solutions for

animal administration.

[1]

Prepare fresh before

each experiment.

Not specified, but
Distilled Water used for in vivo

studies.

An alternative to
saline for animal
studies.[4]

Prepare fresh before

each experiment.

Experimental Protocols

Protocol 1: Preparation of a 100 mM dFBr-HCI Stock

Solution in DMSO

This high-concentration stock solution is suitable for subsequent dilution into aqueous buffers

for a variety of in vitro assays, such as electrophysiology or cell-based functional assays.

Materials:

o Desformylflustrabromine hydrochloride powder
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Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, you will need:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass = 0.1 mol/L x 0.001 L x 357.72 g/mol = 0.03577 g = 35.77 mg

o Weigh the dFBr-HCI: Carefully weigh 35.77 mg of dFBr-HCI powder and place it into a sterile
microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the dFBr-HCI.

¢ Dissolve the compound: Vortex the solution until the dFBr-HCI is completely dissolved.
Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-
thaw cycles and store at -20°C or -80°C for long-term storage. For short-term storage, +4°C
is acceptable.[1][4]

Protocol 2: Preparation of a 10 mM dFBr-HCI Stock
Solution in Water

This aqueous stock solution can be used for experiments where the presence of DMSO might
interfere with the assay.

Materials:

o Desformylflustrabromine hydrochloride powder

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0273715
https://pmc.ncbi.nlm.nih.gov/articles/PMC7329799/
https://www.benchchem.com/product/b15619852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Sterile, purified water (e.g., Milli-Q or equivalent)
 Sterile conical tubes or vials

o Calibrated micropipettes

» Vortex mixer

o Water bath (optional)

 Sterile syringe filter (0.22 pm)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:
o Mass (g) = 0.01 mol/L x 0.001 L x 357.72 g/mol = 0.003577 g = 3.58 mg

e Weigh the dFBr-HCI: Accurately weigh 3.58 mg of dFBr-HCI and place it in a sterile tube.
o Add water: Add 1 mL of sterile, purified water to the tube.

» Dissolve the compound: Vortex the solution thoroughly. If the compound does not fully
dissolve, gentle warming in a water bath (up to 37°C) can be applied.[1][2]

o Filter sterilization: For long-term storage or use in cell culture, it is recommended to sterilize
the solution by passing it through a 0.22 um syringe filter into a sterile container.

o Storage: Use the solution fresh or store it at +4°C for short-term use. For longer-term
storage, aliquot and store at -20°C.

Protocol 3: Preparation of a dFBr-HCI Dosing Solution
for In Vivo Studies

This protocol is designed for the preparation of a solution suitable for administration to rodents
in behavioral or pharmacokinetic studies.

Materials:
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Desformylflustrabromine hydrochloride powder
Sterile 0.9% saline or distilled water[1][4]

Sterile conical tubes

Calibrated micropipettes

Vortex mixer

Procedure:

Determine the required concentration: The concentration of the dosing solution will depend
on the target dose (e.g., in mg/kg) and the dosing volume (e.g., in mL/kg). For example, to
administer a 3 mg/kg dose in a volume of 1 mL/kg, a 3 mg/mL solution is required.

Calculate the required mass: For a 10 mL solution at 3 mg/mL:

o Mass (mg) = Concentration (mg/mL) x Volume (mL)

o Mass =3 mg/mL x 10 mL = 30 mg

Weigh the dFBr-HCI: Weigh 30 mg of dFBr-HCI and place it in a sterile conical tube.
Add the vehicle: Add 10 mL of sterile 0.9% saline or distilled water to the tube.
Dissolve the compound: Vortex the solution until the dFBr-HCI is completely dissolved.

Administration: The solution should be prepared fresh on the day of the experiment and
administered via the desired route (e.g., intraperitoneal injection, oral gavage).

Application Notes

» Positive Allosteric Modulation: dFBr-HCI potentiates the effects of acetylcholine at o432

NAChRs.[3] Therefore, the observed effects in any experiment will be dependent on the
presence of an agonist. In in vitro preparations lacking endogenous acetylcholine, co-
application with an nAChR agonist is necessary to observe the modulatory effects of dFBr-
HCI.
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» Concentration Range: The effective concentration of dFBr-HCI can vary significantly
depending on the experimental system.

o Invitro: In Xenopus oocytes expressing human a4p2 nAChRs, dFBr-HCI has been shown
to potentiate acetylcholine-induced currents at concentrations ranging from 30 nM to 100
HM.[5]

o In vivo: In rodent behavioral studies, effective doses have been reported to be in the range
of 0.3 to 9 mg/kg.[4][6]

o Selectivity: dFBr-HCI displays selectivity for a432 nAChRs over other subtypes, such as a7
NAChRs.[1][2]

» Biphasic Effect: At higher concentrations (typically >10 uM), dFBr-HCI can exhibit inhibitory
effects on 042 nAChRs, likely through an open-channel block mechanism.[3] Researchers
should perform dose-response curves to identify the optimal concentration for potentiation in
their specific assay.

Visualizations
Signaling Pathway of dFBr-HCI at the a432 nAChR

Caption: Mechanism of dFBr-HCI action at the a432 nAChR.

Experimental Workflow for In Vivo Study dot

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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